Cas no 352541-82-3 (1-benzyl-2-methyl-octahydropyrrolo2,3-cpyrrole)

• Product Name: 1-benzyl-2-methyl-octahydropyrrolo2,3-cpyrrole
• CAS No: 352541-82-3
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD09040646
• CID: 5214486
• Update Time: 2026-03-06

1-benzyl-2-methyl-octahydropyrrolo2,3-cpyrrole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole, octahydro-2-methyl-1-(phenylmethyl)-
• 1-benzyl-2-methyl-octahydropyrrolo2,3-cpyrrole

• MDL： MFCD09040646
• Inchi： 1S/C14H20N2/c1-11-7-13-8-15-9-14(13)16(11)10-12-5-3-2-4-6-12/h2-6,11,13-15H,7-10H2,1H3
• InChI Key： QEZGAANBMURYQX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)CC2CNCC12

Additional information on 1-benzyl-2-methyl-octahydropyrrolo2,3-cpyrrole

Introduction to 1-Benzyl-2-Methyl-octahydropyrrolo[2,3-c]pyrrole (CAS No. 352541-82-3)

1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole (CAS No. 352541-82-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrrolopyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole make it an intriguing candidate for further investigation in various biomedical contexts.

The chemical structure of 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole consists of a benzyl group and a methyl group attached to an octahydropyrrolopyrrole core. This core structure is characterized by a fused five-membered and six-membered ring system, which imparts unique physical and chemical properties to the molecule. The presence of the benzyl and methyl substituents further modulates the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to modulate oxidative stress and inhibit apoptosis in neuronal cells.

The pharmacokinetic profile of 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for its potential use in long-term therapeutic regimens. Furthermore, the compound has shown low toxicity in preclinical studies, which is an important consideration for drug development.

In the context of drug discovery and development, 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole has been synthesized using various methods, including catalytic hydrogenation and ring-closing metathesis. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for clinical trials and commercial applications.

Clinical trials involving 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for inflammatory diseases and neurodegenerative disorders.

The future prospects for 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify potential biomarkers that can predict its therapeutic response. Additionally, efforts are being made to develop prodrugs and analogs that can enhance its pharmacological properties and broaden its therapeutic window.

In conclusion, 1-Benzyl-2-methyl-octahydropyrrolo[2,3-c]pyrrole (CAS No. 352541-82-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Continued research into this compound will likely uncover new applications and improve our understanding of its role in human health.